Cas no 1105210-20-5 (N-[2-(4-fluorophenoxy)ethyl]-4,5-dimethoxy-2-nitrobenzamide)

• Product Name: N-[2-(4-fluorophenoxy)ethyl]-4,5-dimethoxy-2-nitrobenzamide
• CAS No: 1105210-20-5
• MF: C₁₇H₁₇FN₂O₆
• MW: 364.325088262558
• CID: 6177117
• PubChem ID: 30865882
• Update Time: 2025-06-15

N-[2-(4-fluorophenoxy)ethyl]-4,5-dimethoxy-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenoxy)ethyl]-4,5-dimethoxy-2-nitrobenzamide
• N-(2-(4-fluorophenoxy)ethyl)-4,5-dimethoxy-2-nitrobenzamide
• 1105210-20-5
• VU0646040-1
• F5526-0180
• AKOS024511982

• Inchi： 1S/C17H17FN2O6/c1-24-15-9-13(14(20(22)23)10-16(15)25-2)17(21)19-7-8-26-12-5-3-11(18)4-6-12/h3-6,9-10H,7-8H2,1-2H3,(H,19,21)
• InChI Key： DXDUYTOKIICBNV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCNC(C1C=C(C(=CC=1[N+](=O)[O-])OC)OC)=O

Computed Properties

• Exact Mass: 364.10706443g/mol
• Monoisotopic Mass: 364.10706443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 103Ų

Additional information on N-[2-(4-fluorophenoxy)ethyl]-4,5-dimethoxy-2-nitrobenzamide

Comprehensive Overview of N-[2-(4-fluorophenoxy)ethyl]-4,5-dimethoxy-2-nitrobenzamide (CAS No. 1105210-20-5)

N-[2-(4-fluorophenoxy)ethyl]-4,5-dimethoxy-2-nitrobenzamide, identified by its CAS No. 1105210-20-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of nitrobenzamide derivatives, which are known for their diverse biological activities. The presence of a 4-fluorophenoxy group and dimethoxy substituents in its structure enhances its potential for targeted applications, particularly in drug discovery and development.

The molecular structure of N-[2-(4-fluorophenoxy)ethyl]-4,5-dimethoxy-2-nitrobenzamide features a nitrobenzamide core, which is often associated with antimicrobial and anti-inflammatory properties. Researchers have explored its utility as a small molecule inhibitor in various biochemical pathways. Its unique combination of fluorine and methoxy groups contributes to its lipophilicity and bioavailability, making it a promising candidate for further studies in medicinal chemistry.

In recent years, the demand for nitrobenzamide derivatives has surged due to their potential in addressing antibiotic resistance and chronic inflammatory diseases. These topics are highly relevant in today's scientific community, as they align with global health challenges. The compound's CAS No. 1105210-20-5 is frequently searched in academic databases, reflecting its growing importance in preclinical research.

From a synthetic perspective, N-[2-(4-fluorophenoxy)ethyl]-4,5-dimethoxy-2-nitrobenzamide is typically prepared through multi-step organic reactions, including amide coupling and etherification. Its purity and stability are critical for ensuring reproducible results in biological assays. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring its suitability for research applications.

The compound's potential extends beyond traditional pharmaceuticals. With the rise of precision medicine and personalized therapies, researchers are investigating its role in modulating specific cellular targets. For instance, its nitro group may interact with redox-sensitive proteins, offering insights into novel therapeutic mechanisms. This aligns with the increasing interest in redox signaling and oxidative stress management, which are hot topics in contemporary biomedical research.

In summary, N-[2-(4-fluorophenoxy)ethyl]-4,5-dimethoxy-2-nitrobenzamide (CAS No. 1105210-20-5) represents a versatile and scientifically valuable compound. Its structural features and biological potential make it a subject of ongoing investigation, particularly in the context of drug discovery and biochemical research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the development of next-generation therapeutics.